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Compound of Interest

Compound Name: Benzofenap

Cat. No.: B1666592 Get Quote

Technical Data Sheet: Benzofenap
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core identification and chemical property information for Benzofenap,

a 4-benzoylpyrazole molecule. It is intended to serve as a quick reference for professionals

engaged in chemical research and development.

Chemical Identification
Benzofenap is a herbicide primarily used for the selective control of various weeds in rice

cultivation.[1][2] It functions as a systemic carotenoid biosynthesis inhibitor, absorbed through

the roots.[2][3]

The compound is identified by several names and registry numbers, which are crucial for

accurate documentation and research. The primary IUPAC name and the universally

recognized CAS Registry Number are detailed below.

Data Summary
The following table summarizes the key identifiers and molecular properties of Benzofenap.
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Identifier Value

IUPAC Name

2-[4-(2,4-dichloro-3-methylbenzoyl)-1,3-

dimethylpyrazol-5-yl]oxy-1-(4-

methylphenyl)ethanone[3]

CAS Number 82692-44-2[1][2][3][4][5]

Molecular Formula C₂₂H₂₀Cl₂N₂O₃[3][4][6]

Synonyms

2-(4-(2,4-dichloro-m-toluoyl)-1,3-

dimethylpyrazol-5-yloxy)-4'-

methylacetophenone[3][4]

2-{[4-(2,4-dichloro-3-methylbenzoyl)-1,3-

dimethyl-1H-pyrazol-5-yl]oxy}-1-(4-

methylphenyl)ethan-1-one[2][7]

Methodology and Experimental Protocols
This document serves as a reference guide for the identification of Benzofenap. The IUPAC

name is determined by the standardized rules of chemical nomenclature set by the

International Union of Pure and Applied Chemistry. The CAS Registry Number is assigned by

the Chemical Abstracts Service (CAS), a division of the American Chemical Society. These

identifiers are universally recognized and are retrieved from established chemical databases.

Detailed experimental protocols for the synthesis or analysis of Benzofenap are beyond the

scope of this identification guide but can be found in specialized chemical literature and

patents.[4]

Logical Relationships
The relationship between the chemical identifiers for Benzofenap is straightforward. The

IUPAC name provides a systematic and unambiguous description of the molecule's structure,

while the CAS number serves as a unique and specific numerical identifier for this exact

substance.
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Caption: Relationship between Benzofenap's common name and its chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzofenap IUPAC name and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666592#benzofenap-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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